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Compound of Interest

Compound Name: CAY10506

Cat. No.: B052001

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of CAY10506, a hybrid lipoic acid-TZD derivative that acts as a human PPARy
transactivator. Adherence to these guidelines is crucial for ensuring the accuracy and
reproducibility of experimental results.

Compound Information and Properties

A thorough understanding of the physicochemical properties of CAY10506 is fundamental for
the accurate preparation of stock solutions. Key data for CAY10506 (CAS Number: 292615-75-
9) is summarized in the table below.[1]
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Property Value
Molecular Formula C20H26N204S3
Molecular Weight 454.6 g/mol

Supplied Form

A solution in methyl acetate

Solubility
DMF 5 mg/mL
DMSO 5 mg/mL
Ethanol 3 mg/mL
DMSO:PBS (pH 7.2) (1:5) 0.15 mg/mL

Note: CAY10506 is a research chemical and is not intended for human or veterinary use.[1]

Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, should be worn at all times when handling this compound.

Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of CAY10506 in Dimethyl
Sulfoxide (DMSO).

Materials and Equipment

CAY10506

Anhydrous Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Analytical balance
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Calculation for 10 mM Stock Solution

To prepare a 10 mM stock solution, the required mass of CAY10506 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 454.6 g/mol x 1000 mg/g = 4.546 mg

Step-by-Step Procedure

Aliquot CAY10506: As CAY10506 is supplied in a methyl acetate solution, carefully
evaporate the solvent from the desired amount of the compound under a gentle stream of
inert gas (e.g., nitrogen or argon).

Weighing: Accurately weigh 4.546 mg of the dried CAY10506 using an analytical balance
and transfer it to a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the CAY10506.

Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution.

Storage: Store the 10 mM stock solution at -20°C in a tightly sealed, light-protected
container. For convenience, the stock solution can be aliquoted into smaller volumes to avoid
repeated freeze-thaw cycles.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general workflow for preparing the CAY10506 stock

solution and a simplified representation of its known signaling pathway.
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Experimental Workflow for CAY10506 Stock Solution Preparation
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Caption: Workflow for CAY10506 Stock Solution.
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Simplified CAY10506 Signaling Pathway
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Caption: CAY10506 PPARYy Activation Pathway.

Dilution to Working Concentrations

To prepare working solutions, the stock solution should be diluted with the appropriate cell
culture medium or buffer immediately before use. It is recommended to perform serial dilutions
to achieve the desired final concentration. The aqueous solubility of CAY10506 is limited, and
therefore, the final concentration of DMSO in the experimental setup should be kept to a
minimum (typically below 0.5%) to avoid solvent-induced effects.
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Disclaimer: This protocol is intended as a guideline. Researchers should optimize the protocol
based on their specific experimental needs and conditions. Always refer to the manufacturer's
product information sheet for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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